Cas no 1807192-89-7 (Ethyl 4-cyano-2-fluoro-6-mercaptobenzoate)

• Product Name: Ethyl 4-cyano-2-fluoro-6-mercaptobenzoate
• CAS No: 1807192-89-7
• MF: C₁₀H₈FNO₂S
• MW: 225.239424705505
• CID: 4794821
• Update Time: 2025-06-25

Ethyl 4-cyano-2-fluoro-6-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-fluoro-6-mercaptobenzoate

• Inchi： 1S/C10H8FNO2S/c1-2-14-10(13)9-7(11)3-6(5-12)4-8(9)15/h3-4,15H,2H2,1H3
• InChI Key： NUWOCIPUZNUGBQ-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C=C(C=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.1
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 4-cyano-2-fluoro-6-mercaptobenzoate

Comprehensive Overview of Ethyl 4-cyano-2-fluoro-6-mercaptobenzoate (CAS No. 1807192-89-7)

Ethyl 4-cyano-2-fluoro-6-mercaptobenzoate (CAS No. 1807192-89-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique molecular structure featuring a cyano group, fluoro substituent, and mercapto functionality, serves as a versatile intermediate in synthetic chemistry. Its applications span from drug development to advanced material design, making it a subject of interest for researchers and industry professionals alike.

The growing demand for fluorinated compounds and thiol-containing intermediates in modern chemistry has propelled the relevance of Ethyl 4-cyano-2-fluoro-6-mercaptobenzoate. Fluorinated compounds, in particular, are highly sought after due to their ability to enhance the bioavailability and metabolic stability of pharmaceuticals. Meanwhile, the mercapto group (-SH) offers unique reactivity, enabling the formation of disulfide bonds or conjugation with other molecules, which is crucial in bioconjugation and polymer chemistry.

In the context of current trends, researchers are increasingly exploring the potential of Ethyl 4-cyano-2-fluoro-6-mercaptobenzoate in the development of targeted drug delivery systems and bioactive molecules. The compound's ability to act as a building block for more complex structures aligns with the rising interest in precision medicine and personalized therapeutics. Additionally, its utility in click chemistry and cross-coupling reactions makes it a valuable tool for synthetic chemists working on innovative solutions.

From a synthetic perspective, the preparation of Ethyl 4-cyano-2-fluoro-6-mercaptobenzoate involves multi-step organic transformations, often starting from commercially available precursors. The introduction of the fluoro group and cyano group requires careful optimization to ensure high yield and purity. Recent advancements in green chemistry have also influenced the synthesis protocols, with a focus on reducing hazardous byproducts and improving atom economy.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are critical factors in its applications. For instance, the ethyl ester moiety enhances its solubility in organic solvents, facilitating its use in various reaction conditions. Meanwhile, the fluoro substituent contributes to its electron-withdrawing characteristics, which can influence the compound's behavior in electrophilic aromatic substitution reactions.

In the pharmaceutical industry, Ethyl 4-cyano-2-fluoro-6-mercaptobenzoate has been investigated as a precursor for small-molecule inhibitors and protease inhibitors. Its structural features make it a promising candidate for modulating enzyme activity or interacting with biological targets. Furthermore, the compound's potential in cancer research and neurodegenerative disease studies has sparked interest, given the urgent need for novel therapeutic agents in these areas.

Beyond pharmaceuticals, Ethyl 4-cyano-2-fluoro-6-mercaptobenzoate finds applications in material science, particularly in the development of functional polymers and coatings. The mercapto group can participate in thiol-ene reactions, enabling the creation of cross-linked networks with tailored properties. This versatility makes the compound a valuable asset in designing materials with specific mechanical, thermal, or optical characteristics.

As the scientific community continues to explore the potential of Ethyl 4-cyano-2-fluoro-6-mercaptobenzoate, its role in advancing sustainable chemistry and innovative technologies becomes increasingly evident. Researchers are also investigating its compatibility with flow chemistry and continuous manufacturing processes, which are gaining traction as efficient and scalable production methods.

In summary, Ethyl 4-cyano-2-fluoro-6-mercaptobenzoate (CAS No. 1807192-89-7) represents a multifaceted compound with broad applicability in cutting-edge research and industrial applications. Its unique combination of functional groups and reactivity profiles positions it as a key player in the ongoing evolution of synthetic chemistry and drug discovery. As interest in fluorinated building blocks and thiol chemistry grows, this compound is poised to remain at the forefront of scientific innovation.